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Compound of Interest

Compound Name: 2,6-Difluoro-4-methoxybenzonitrile

Cat. No.: B050328

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2,6-
Difluoro-4-methoxybenzonitrile (CAS No: 123843-66-3), a key intermediate in the synthesis
of various chemical compounds. This document includes a summary of its physical data,
generalized experimental protocols for property determination, and a logical workflow for its

synthesis.

Core Physical and Chemical Properties

2,6-Difluoro-4-methoxybenzonitrile is a substituted aromatic compound with the molecular
formula CsHsF2NO.[1][2] It typically appears as a white to yellow crystalline powder.[1] The
guantitative physical properties are summarized in the table below.
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Property Value Reference(s)
CAS Number 123843-66-3 [1][2][3]
Molecular Formula CsHsF2NO [1][2]
Molecular Weight 169.13 g/mol [11[2]

Melting Point 53-57 °C [11121[3]
Boiling Point 212 °C [1][3]

Density 1.27 g/cm3 [11[3]

Flash Point 82°C [11[3]

Vapor Pressure 0.18 mmHg at 25°C [1]

Refractive Index 1.485 [1]

Experimental Protocols

While specific experimental reports for determining the physical properties of 2,6-Difluoro-4-
methoxybenzonitrile are not readily available in public literature, the following are detailed,
standard methodologies used for determining such properties for crystalline organic solids.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a key indicator of purity and is typically reported as a
range.

Principle: A small, powdered sample is heated slowly in a capillary tube, and the temperatures
at which melting begins and is complete are observed. Pure compounds exhibit a sharp
melting range (typically 0.5-1.0°C).

Apparatus:
» Melting point apparatus (e.g., Mel-Temp or Thiele tube)

e Glass capillary tubes (sealed at one end)
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o Thermometer or digital temperature probe

e Mortar and pestle (optional, for powdering the sample)

Procedure:

Sample Preparation: A small amount of dry 2,6-Difluoro-4-methoxybenzonitrile is finely
powdered. The open end of a capillary tube is jabbed into the powder.

e The tube is inverted and tapped gently to pack the solid into the closed end, achieving a
sample height of 2-3 mm.[4]

o Apparatus Setup: The capillary tube is placed into the heating block of the melting point
apparatus.[4]

¢ Measurement:

o The sample is heated rapidly to a temperature approximately 15-20°C below the expected
melting point.

o The heating rate is then reduced to a slow rate of 1-2°C per minute to ensure thermal
equilibrium between the sample, heating medium, and thermometer.

o The temperature at which the first liquid droplet appears is recorded as the beginning of
the melting range.

o The temperature at which the entire sample becomes a clear liquid is recorded as the end
of the melting range.[5]

o Purity Assessment: A wide melting range often indicates the presence of impurities.

Boiling Point Determination (Microscale/Thiele Tube
Method)

This method is suitable for determining the boiling point of small quantities of a liquid. Since
2,6-Difluoro-4-methoxybenzonitrile is a solid at room temperature, it would first be melted.
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Principle: A liquid's boiling point is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. In this method, a small vial of the liquid containing an

inverted capillary tube is heated. The boiling point is the temperature at which liquid is drawn

back into the capillary tube upon cooling.

Apparatus:

Thiele tube or similar heating bath (e.g., oil bath)
Thermometer

Small glass vial (e.g., Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Procedure:

Sample Preparation: The solid 2,6-Difluoro-4-methoxybenzonitrile is first melted.
Approximately 0.5 mL of the molten liquid is placed into the small glass vial.

A capillary tube is placed inside the vial with the open end down.[6]

Apparatus Setup: The vial is attached to a thermometer using a rubber band, ensuring the
sample is level with the thermometer bulb.

The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral
oil), ensuring the sample is fully immersed.[6]

Measurement:
o The apparatus is heated gently. Air will slowly bubble from the capillary tube.

o Heating is continued until a steady and vigorous stream of bubbles emerges from the
capillary tube, indicating the liquid has reached its boiling point.[6]

o The heat source is removed, and the apparatus is allowed to cool slowly.
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o The bubbling will slow and stop. The moment the liquid is drawn back into the capillary
tube, the temperature is recorded. This temperature is the boiling point of the sample at

the recorded atmospheric pressure.[6]

Logical Workflow and Visualization

2,6-Difluoro-4-methoxybenzonitrile can be synthesized from related precursors. One logical
synthetic route involves the methylation of its phenolic analogue, 2,6-Difluoro-4-
hydroxybenzonitrile. Another documented synthetic pathway begins with 3,5-difluoroanisole.[7]
The following diagram illustrates a high-level logical workflow for the synthesis starting from a

fluorinated phenol precursor.

Reagent & Conditions
Starting Material

Methylating Agent
2,6-Difluoro-4- (e.g., Dimethyl Sulfate, Methyl lodide)
hydroxybenzonitrile + Base (e.g., K2CO3)
+ Solvent (e.g., Acetone)

Core Process

Methylation Reaction

Purification
(e.g., Recrystallization,
Chromatography)

Final Rroduct

2,6-Difluoro-4-

methoxybenzonitrile
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Caption: Logical workflow for the synthesis of 2,6-Difluoro-4-methoxybenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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